Cas no 1260773-08-7 (1-(3-(Trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid)

1-(3-(Trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid structure
1260773-08-7 structure
Product Name:1-(3-(Trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid
CAS No:1260773-08-7
MF:C11H7F3N2O3
MW:272.180093050003
CID:1032341
PubChem ID:53415531
Update Time:2025-04-20

1-(3-(Trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-(Trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid
    • 1-[3-(trifluoromethoxy)phenyl]-1H-Pyrazole-4-carboxylic acid
    • 1-[3-(trifluoromethoxy)phenyl]pyrazole-4-carboxylic acid
    • F84321
    • DA-17919
    • 1260773-08-7
    • 1H-Pyrazole-4-carboxylic acid, 1-[3-(trifluoromethoxy)phenyl]-
    • DTXSID50697060
    • 1-(3-(Trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylicacid
    • QJZRXIHEYXKEMW-UHFFFAOYSA-N
    • Inchi: 1S/C11H7F3N2O3/c12-11(13,14)19-9-3-1-2-8(4-9)16-6-7(5-15-16)10(17)18/h1-6H,(H,17,18)
    • InChI Key: QJZRXIHEYXKEMW-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)N1C=C(C(=O)O)C=N1)(F)F

Computed Properties

  • Exact Mass: 272.04087658g/mol
  • Monoisotopic Mass: 272.04087658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.4Ų

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